Cas no 1780957-88-1 (3-amino-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol)

• Product Name: 3-amino-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol
• CAS No: 1780957-88-1
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 5999338
• PubChem ID: 84733491
• Update Time: 2025-06-18

3-amino-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol
• EN300-1744123
• 1780957-88-1

• Inchi： 1S/C10H19N3O/c1-10(2,3)13-7-8(6-12-13)9(14)4-5-11/h6-7,9,14H,4-5,11H2,1-3H3
• InChI Key： FHKFUKLXBZXVCU-UHFFFAOYSA-N
• SMILES： OC(CCN)C1C=NN(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol

Professional Introduction to 3-amino-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol (CAS No. 1780957-88-1)

3-amino-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1780957-88-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of an amino group and a tert-butyl-substituted pyrazole moiety, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The pyrazole core is a heterocyclic aromatic compound that serves as a privileged scaffold in medicinal chemistry. Pyrazole derivatives exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The tert-butyl group attached to the pyrazole ring enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. Additionally, the amino group at the propyl chain provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyrazole derivatives. Several studies have highlighted the potential of these compounds in addressing unmet medical needs. For instance, research has demonstrated that certain pyrazole-based molecules can inhibit specific enzymes or receptors involved in pathological processes. The 3-amino-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol structure represents a promising candidate for further exploration due to its unique combination of functional groups.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of both an amino group and a reactive pyrazole ring allows for multiple pathways for derivatization. For example, the amino group can be used to form amides, ureas, or sulfonamides, while the pyrazole ring can undergo various transformations such as alkylation, acylation, or coupling reactions. These synthetic possibilities make 3-amino-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol a valuable building block for constructing more complex molecules.

Recent advancements in drug discovery have emphasized the importance of structure-based design and high-throughput screening (HTS) to identify lead compounds. The pyrazole scaffold has been successfully utilized in HTS campaigns due to its favorable pharmacokinetic properties and known biological activities. The tert-butyl-substituted pyrazole derivative described here could be a valuable addition to such screens, offering a unique structural motif that may interact with novel targets.

The potential applications of 3-amino-1-(1-tert-butyl-1H-pyrazol-4-yl)propan-1-ol extend beyond traditional pharmaceuticals. Researchers have explored its use in materials science and agrochemicals, where pyrazole derivatives often serve as key intermediates. The lipophilic nature of this compound makes it particularly suitable for applications requiring improved solubility or membrane interaction. Additionally, its reactivity allows for modifications that could enhance stability or bioavailability.

In conclusion, 3-amino-1-(1-tert-butyl-1H-pyrazol-4-ylopropanalcohol (CAS No. 17809578881) is a versatile and promising compound with significant potential in pharmaceutical and chemical research. Its unique structural features and reactivity make it an excellent candidate for further development as a drug intermediate or lead compound. As research continues to uncover new applications for pyrazole derivatives, this molecule is likely to play an increasingly important role in medicinal chemistry and synthetic biology.